Cas no 23886-52-4 (Pentanoic acid, 4-cyano-)

Pentanoic acid, 4-cyano- structure
Pentanoic acid, 4-cyano- structure
Product Name:Pentanoic acid, 4-cyano-
CAS No:23886-52-4
MF:C6H9NO2
MW:127.141161680222
CID:1415542
PubChem ID:9898827
Update Time:2025-04-20

Pentanoic acid, 4-cyano- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4-cyano-
    • 4-cyanopentanoic acid
    • 23886-52-4
    • 4-cyano-4-methylbutanoic acid
    • DTXSID801347360
    • EN300-90439
    • SCHEMBL35490
    • 4-cyano pentanoic acid
    • AKOS006380506
    • XRUKRHLZDVJJSX-UHFFFAOYSA-N
    • Inchi: 1S/C6H9NO2/c1-5(4-7)2-3-6(8)9/h5H,2-3H2,1H3,(H,8,9)
    • InChI Key: XRUKRHLZDVJJSX-UHFFFAOYSA-N
    • SMILES: OC(CCC(C#N)C)=O

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.09

Pentanoic acid, 4-cyano- Pricemore >>

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